Tetrapotassium hexacyanoferrate
Overview
Description
Potassium hexacyanoferrate(4-) is a potassium salt and a hexacyanoferrate(4-) salt.
Scientific Research Applications
Solar Cell Efficiency Improvement
Tetrapotassium hexacyanoferrate has been utilized to enhance the performance of perovskite solar cells. By introducing a layer of tetrapotassium hexacyanoferrate at the PEDOT:PSS/FASnI3 interface, it reduces Sn4+ concentration, which suppresses defect states in the perovskite film and improves the conductivity and energy alignment in the device. This resulted in a significant increase in device performance (Ai et al., 2022).
Nanocatalysis
In the field of nanocatalysis, tetrapotassium hexacyanoferrate plays a role in determining the activation energies and rate constants in reactions involving platinum nanoparticles and hexacyanoferrate (III). This research contributes to understanding the kinetics of nanocatalytic reactions and the influence of nanoparticle shape on catalytic activity (Narayanan & El-Sayed, 2004).
Electrochemical Sensing
Tetrapotassium hexacyanoferrate has been employed in the development of electrodes for the simultaneous determination of ascorbic acid, dopamine, and uric acid. This application leverages its electrochemical properties for sensitive and simultaneous detection of these biomolecules (Noroozifar, Khorasani-Motlagh, & Taheri, 2010).
Energy Storage and Smart Windows
Tetrapotassium hexacyanoferrate is gaining attention in energy storage, particularly in non-Lithium technologies. Its unique atomic structure and electronic properties make it a promising candidate for electrochemical storage and electrochromic devices. Its application spans from energy storage in renewable power sources to smart window technologies (Paolella et al., 2017).
Magnetic Separation in Waste Management
In waste management, tetrapotassium hexacyanoferrate composite materials have been developed for the recovery of cesium from liquid waste using magnetic assistance. This application demonstrates its utility in environmental management, particularly in the selective recovery of specific elements (Ambashta, Deshingkar, Wattal, & Bahadur, 2006).
properties
Product Name |
Tetrapotassium hexacyanoferrate |
|---|---|
Molecular Formula |
C6FeK4N6 |
Molecular Weight |
368.34 g/mol |
IUPAC Name |
tetrapotassium;iron(2+);hexacyanide |
InChI |
InChI=1S/6CN.Fe.4K/c6*1-2;;;;;/q6*-1;+2;4*+1 |
InChI Key |
XOGGUFAVLNCTRS-UHFFFAOYSA-N |
Canonical SMILES |
[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[K+].[K+].[K+].[K+].[Fe+2] |
Origin of Product |
United States |
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